Cas no 1351609-57-8 (methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride)

• Product Name: methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride
• CAS No: 1351609-57-8
• MF: C₂₂H₂₆ClN₃O₄
• MW: 431.912544727325
• CID: 5812184
• PubChem ID: 71782868
• Update Time: 2025-06-13

methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride
• AKOS026686262
• F5882-0190
• methyl 4-[2-(9H-xanthene-9-carbonylamino)ethyl]piperazine-1-carboxylate;hydrochloride
• VU0527231-1
• methyl 4-(2-(9H-xanthene-9-carboxamido)ethyl)piperazine-1-carboxylate hydrochloride
• 1351609-57-8
• methyl 4-{2-[(9H-xanthen-9-yl)formamido]ethyl}piperazine-1-carboxylate hydrochloride

• Inchi： 1S/C22H25N3O4.ClH/c1-28-22(27)25-14-12-24(13-15-25)11-10-23-21(26)20-16-6-2-4-8-18(16)29-19-9-5-3-7-17(19)20;/h2-9,20H,10-15H2,1H3,(H,23,26);1H
• InChI Key： CGMMDRDIFJIXAZ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(C2C=CC=CC1=2)C(NCCN1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 431.1611840g/mol
• Monoisotopic Mass: 431.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride

Comprehensive Overview of Methyl 4-{2-(9H-Xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate Hydrochloride (CAS No. 1351609-57-8)

The compound methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride (CAS No. 1351609-57-8) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a xanthene core with a piperazine moiety, makes it a subject of interest for drug discovery and molecular targeting applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding studies.

In recent years, the demand for novel small-molecule inhibitors and fluorescent probes has surged, driven by advancements in high-throughput screening and precision medicine. The xanthene derivative in this compound offers intrinsic fluorescence properties, making it valuable for bioimaging and cellular tracking. Meanwhile, the piperazine-carboxylate segment enhances solubility and bioavailability, addressing common challenges in drug formulation. These attributes align with current trends in theranostics, where diagnostics and therapy are combined into a single agent.

The synthesis of methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride involves multi-step organic reactions, including amide coupling and carboxylation. Its CAS No. 1351609-57-8 serves as a critical identifier for regulatory and safety documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for research-grade materials.

From an industrial perspective, this compound is gaining traction in contract research organizations (CROs) and academic laboratories focused on kinase inhibitors and GPCR-targeted therapies. Its versatility is further highlighted by its potential use in proteomics and signal transduction studies. Notably, the inclusion of a hydrochloride salt form improves stability, a key consideration for long-term storage and shipping in global supply chains.

Environmental and safety profiles of CAS No. 1351609-57-8 are rigorously evaluated, with data available on ecotoxicity and biodegradability. As sustainability becomes a priority in chemical development, manufacturers are adopting green chemistry principles to minimize waste during synthesis. This aligns with broader industry goals, such as the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, methyl 4-{2-(9H-xanthen-9-yl)formamidoethyl}piperazine-1-carboxylate hydrochloride represents a convergence of pharmacology, materials science, and analytical chemistry. Its applications span from drug candidate optimization to molecular diagnostics, reflecting the interdisciplinary nature of modern scientific inquiry. As research continues, this compound may unlock new avenues in personalized medicine and biomarker discovery.